Cas no 6112-10-3 (3,4-dimethyl-1-phenylpyrrolidine-2,5-dione)

• Product name: 3,4-dimethyl-1-phenylpyrrolidine-2,5-dione
• CAS No: 6112-10-3
• MF: C₁₂H₁₃NO₂
• MW: 203.23712
• CID: 953984
• PubChem ID: 277940

3,4-dimethyl-1-phenylpyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3,4-dimethyl-1-phenylpyrrolidine-2,5-dione
• 35393-95-4
• SCHEMBL9923584
• 6144-74-7
• NSC127009
• NSC-403691
• DS-013920
• NSC-127009
• NSC-403639
• 6112-10-3
• DTXSID10956807
• DS-013921
• 3,4-dimethyl-1-phenyl-pyrrolidine-2,5-dione
• NSC403639
• NSC403691

• Inchi： InChI=1S/C12H13NO2/c1-8-9(2)12(15)13(11(8)14)10-6-4-3-5-7-10/h3-9H,1-2H3
• InChI Key： XIVXEDQMZOROKE-UHFFFAOYSA-N
• SMILES： CC1C(C(=O)N(C1=O)C2=CC=CC=C2)C

Computed Properties

• Exact Mass: 203.09469
• Monoisotopic Mass: 203.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• PSA: 37.38